N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C23H19N3O4S/c1-28-16-9-10-17-21(12-16)31-23(25-17)26(13-15-6-4-5-11-24-15)22(27)20-14-29-18-7-2-3-8-19(18)30-20/h2-12,20H,13-14H2,1H3
• InChI Key: WOOUUKFJURDALS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• CAS No.: 900005-65-4

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has been dedicated to the synthesis of novel compounds that share structural similarities with N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide , exploring diverse heterocyclic frameworks. For instance, novel heterocyclic compounds derived from benzofuran, exhibiting anti-inflammatory and analgesic properties, have been synthesized, indicating the versatility and potential of such structures in drug development (Abu‐Hashem et al., 2020). Another study focused on synthesizing and evaluating the antimicrobial activity of new pyridine derivatives, showcasing the methodological advancements in creating compounds with potential therapeutic applications (Patel, Agravat, & Shaikh, 2011).

Biological Activities and Applications

The exploration of biological activities of related compounds has revealed promising applications. For example, research into thiazole and pyridine derivatives has led to the discovery of compounds with significant antimicrobial properties, highlighting their potential as novel antimicrobial agents (Zargoosh et al., 2015). Additionally, studies have focused on the synthesis of compounds with anti-inflammatory and analgesic properties, further emphasizing the therapeutic potential of these chemical structures (Abu‐Hashem et al., 2020).

Environmental and Industrial Applications

Some studies have explored the environmental applications of related compounds, such as the development of magnetic nanoadsorbents for the removal of heavy metals from industrial wastes. This research underscores the potential environmental benefits of these compounds, highlighting their versatility beyond pharmaceutical applications (Zargoosh et al., 2015).